N~2~-benzyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(2,3-dimethylphenyl)glycinamide

• IUPAC Name: 2-[benzyl-(2,5-dichlorophenyl)sulfonylamino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H22Cl2N2O3S/c1-16-7-6-10-21(17(16)2)26-23(28)15-27(14-18-8-4-3-5-9-18)31(29,30)22-13-19(24)11-12-20(22)25/h3-13H,14-15H2,1-2H3,(H,26,28)
• InChI Key: RCHIOWFMDKUUIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C23H22Cl2N2O3S
• Molecular Weight: 477.4 g/mol

Description

The chemical under discussion is a complex sulfonamide derivative, belonging to a class of compounds known for their diverse chemical reactions, structural uniqueness, and significant applications in medicinal chemistry due to their sulfonyl functional group. Sulfonamides are a pivotal part of drug design, offering a backbone for creating potent biological agents.

Synthesis Analysis

The synthesis of sulfonamide derivatives typically involves the interaction of sulfonamide groups with various chemical entities. For instance, a study by Rublova et al. (2017) describes the synthesis of sterically hindered organic molecules by the interaction of N-methyl-benzenesulfonamide with chlorosulfonic acid, showcasing the intricate steps involved in producing sulfonamide derivatives (Rublova et al., 2017).

Molecular Structure Analysis

The molecular structure of sulfonamides can be analyzed using X-ray crystallography, providing insights into their molecular-electronic structure and the spatial arrangement of atoms. For example, the crystal structures of related sulfonamides have been determined, revealing the orientation of sulfonyl and aniline benzene rings and their steric hindrance, which plays a critical role in their reactivity and biological activity (Gowda et al., 2010).

Chemical Reactions and Properties

Sulfonamides undergo various chemical reactions, including sulfonylation, where benzylic C-H bonds are functionalized with sulfonyl groups. This reaction, demonstrated by Gong et al. (2018), involves UV irradiation and enol generation, showcasing the chemical versatility of sulfonamides (Gong et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is intended to be a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be a drug or a biologically active compound, future research could focus on studying its biological activity, optimizing its structure for better activity or selectivity, or investigating its pharmacokinetics and pharmacodynamics.